(2E)-3-(6-chloropyridin-2-yl)prop-2-enoic acid

• Molecular Formula: C8H6ClNO2
• Molecular Weight: 183.6
• CAS No.: 2563929-46-2

Description

(2E)-3-(6-Chloropyridin-2-yl)prop-2-enoic acid, commonly known as 2C-P, is a synthetic chemical compound with a wide range of applications in the field of scientific research. This compound is a member of the phenethylamine class of compounds, and is structurally similar to other compounds in the same class, such as MDMA and mescaline. 2C-P has been studied extensively in laboratory settings, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

2C-P has been studied extensively in laboratory settings for its potential applications in scientific research. The compound has been used to study the pharmacological effects of phenethylamines, as well as to investigate the potential therapeutic applications of these compounds. 2C-P has also been studied as a potential tool for studying the effects of psychedelics on the brain, as well as for its potential as a tool for studying the effects of drugs on behavior.

Mechanism of Action

2C-P is believed to act as an agonist at the 5-HT2A serotonin receptor. This receptor is involved in the regulation of a variety of physiological processes, including mood, appetite, and sleep. By acting as an agonist at this receptor, 2C-P is thought to produce its various biochemical and physiological effects.
Biochemical and Physiological Effects
2C-P has been shown to produce a variety of biochemical and physiological effects in laboratory settings. These effects include increased heart rate, increased body temperature, increased blood pressure, and increased levels of serotonin in the brain. Additionally, 2C-P has been shown to produce hallucinogenic effects, as well as effects on mood and cognition.

Advantages and Limitations for Lab Experiments

2C-P has a number of advantages for use in laboratory experiments. These include its relatively low cost, its ability to produce a wide range of effects, and its relative safety compared to other compounds in its class. However, there are also some limitations to its use in laboratory experiments. For example, 2C-P has been known to produce unpredictable effects, and its effects can vary significantly between individuals. Additionally, the compound is not approved for human consumption, and so its use in laboratory experiments must be strictly regulated.

Future Directions

There are a number of potential future directions for research into the effects of 2C-P. These include further studies into the pharmacological effects of the compound, as well as studies into its potential therapeutic applications. Additionally, further research could be conducted into the effects of 2C-P on the brain, as well as into its potential as a tool for studying the effects of drugs on behavior. Finally, further research could be conducted into the potential risks associated with the use of 2C-P in laboratory experiments.

Synthesis Methods

2C-P is synthesized through a reaction between the starting material, 6-chloropyridine-2-carboxylic acid, and a reagent such as dimethylformamide (DMF). The reaction is conducted in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO), at a temperature of approximately 150°C. The reaction yields a white solid product, which is then purified by recrystallization and further purified through chromatography.